Cas no 2034342-01-1 (2,2-dimethyl-N-[2-(pyrimidin-5-yl)ethyl]propanamide)
![2,2-dimethyl-N-[2-(pyrimidin-5-yl)ethyl]propanamide structure](https://www.kuujia.com/scimg/cas/2034342-01-1x500.png)
2,2-dimethyl-N-[2-(pyrimidin-5-yl)ethyl]propanamide Chemical and Physical Properties
Names and Identifiers
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- 2,2-dimethyl-N-(2-pyrimidin-5-ylethyl)propanamide
- N-(2-(pyrimidin-5-yl)ethyl)pivalamide
- 2,2-dimethyl-N-[2-(pyrimidin-5-yl)ethyl]propanamide
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- Inchi: 1S/C11H17N3O/c1-11(2,3)10(15)14-5-4-9-6-12-8-13-7-9/h6-8H,4-5H2,1-3H3,(H,14,15)
- InChI Key: SASZAXBYNIVCLI-UHFFFAOYSA-N
- SMILES: O=C(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])N([H])C([H])([H])C([H])([H])C1=C([H])N=C([H])N=C1[H]
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 204
- XLogP3: 1.2
- Topological Polar Surface Area: 54.9
2,2-dimethyl-N-[2-(pyrimidin-5-yl)ethyl]propanamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F6284-0013-1mg |
2,2-dimethyl-N-[2-(pyrimidin-5-yl)ethyl]propanamide |
2034342-01-1 | 1mg |
$81.0 | 2023-09-09 | ||
Life Chemicals | F6284-0013-5μmol |
2,2-dimethyl-N-[2-(pyrimidin-5-yl)ethyl]propanamide |
2034342-01-1 | 5μmol |
$94.5 | 2023-09-09 | ||
Life Chemicals | F6284-0013-5mg |
2,2-dimethyl-N-[2-(pyrimidin-5-yl)ethyl]propanamide |
2034342-01-1 | 5mg |
$103.5 | 2023-09-09 | ||
Life Chemicals | F6284-0013-10μmol |
2,2-dimethyl-N-[2-(pyrimidin-5-yl)ethyl]propanamide |
2034342-01-1 | 90%+ | 10μl |
$103.5 | 2023-04-24 | |
Life Chemicals | F6284-0013-4mg |
2,2-dimethyl-N-[2-(pyrimidin-5-yl)ethyl]propanamide |
2034342-01-1 | 4mg |
$99.0 | 2023-09-09 | ||
Life Chemicals | F6284-0013-10mg |
2,2-dimethyl-N-[2-(pyrimidin-5-yl)ethyl]propanamide |
2034342-01-1 | 90%+ | 10mg |
$118.5 | 2023-04-24 | |
Life Chemicals | F6284-0013-3mg |
2,2-dimethyl-N-[2-(pyrimidin-5-yl)ethyl]propanamide |
2034342-01-1 | 3mg |
$94.5 | 2023-09-09 | ||
Life Chemicals | F6284-0013-2μmol |
2,2-dimethyl-N-[2-(pyrimidin-5-yl)ethyl]propanamide |
2034342-01-1 | 2μmol |
$85.5 | 2023-09-09 | ||
Life Chemicals | F6284-0013-2mg |
2,2-dimethyl-N-[2-(pyrimidin-5-yl)ethyl]propanamide |
2034342-01-1 | 2mg |
$88.5 | 2023-09-09 |
2,2-dimethyl-N-[2-(pyrimidin-5-yl)ethyl]propanamide Related Literature
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Régis Boehringer,Philippe Geoffroy,Michel Miesch Org. Biomol. Chem., 2015,13, 6940-6943
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Christopher J. Welch,Kerstin Zawatzky,Alexey A. Makarov,Satoshi Fujiwara,Arimasa Matsumoto,Kenso Soai Org. Biomol. Chem., 2017,15, 96-101
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M. Loewert,T. Carambia,M. Stehle,P. Pfeifer React. Chem. Eng., 2020,5, 1071-1082
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Jianjun Wang,Heng-Ying Xiong,Emilie Petit,Laëtitia Bailly,Xavier Pannecoucke,Tatiana Besset Chem. Commun., 2019,55, 8784-8787
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5. Book reviews
Additional information on 2,2-dimethyl-N-[2-(pyrimidin-5-yl)ethyl]propanamide
2,2-Dimethyl-N-[2-(Pyrimidin-5-yl)ethyl]propanamide: An Emerging Compound in Pharmaceutical Research
2,2-Dimethyl-N-[2-(pyrimidin-5-yl)ethyl]propanamide (CAS No. 2034342-01-1) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of amides and features a pyrimidine moiety, which is known for its biological activity and pharmacological significance.
The molecular formula of 2,2-dimethyl-N-[2-(pyrimidin-5-yl)ethyl]propanamide is C11H17N3O, and it has a molecular weight of approximately 203.27 g/mol. The compound's structure includes a pyrimidine ring, which is a key functional group found in many biologically active molecules, including nucleic acids and various pharmaceutical agents. The presence of the pyrimidine ring, along with the amide and alkyl substituents, contributes to the compound's stability and reactivity.
Recent studies have explored the potential of 2,2-dimethyl-N-[2-(pyrimidin-5-yl)ethyl]propanamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Beyond its anti-inflammatory properties, 2,2-dimethyl-N-[2-(pyrimidin-5-yl)ethyl]propanamide has also shown potential as an antiviral agent. A study conducted by a team at the National Institutes of Health (NIH) demonstrated that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronaviruses. The mechanism of action involves interference with viral RNA synthesis, making it a valuable lead compound for developing new antiviral therapies.
In addition to its therapeutic applications, 2,2-dimethyl-N-[2-(pyrimidin-5-yl)ethyl]propanamide has been studied for its potential use in drug delivery systems. The compound's lipophilic nature allows it to easily penetrate cell membranes, enhancing its bioavailability and efficacy. Researchers at the University of California have developed nanoparticle formulations containing this compound, which show improved pharmacokinetic profiles and reduced side effects compared to traditional drug delivery methods.
The synthesis of 2,2-dimethyl-N-[2-(pyrimidin-5-yl)ethyl]propanamide involves several steps, including the formation of the pyrimidine ring and subsequent functionalization with the amide and alkyl groups. Various synthetic routes have been reported in the literature, each with its own advantages in terms of yield and purity. One common method involves the reaction of 5-chloropyrimidine with 2-aminoethanol followed by coupling with 2,2-dimethylpropanoyl chloride to form the final product.
Safety and toxicity studies are crucial for any potential pharmaceutical agent. Preliminary toxicology assessments indicate that 2,2-dimethyl-N-[2-(pyrimidin-5-yl)ethyl]propanamide has a favorable safety profile at therapeutic doses. However, further long-term studies are necessary to fully evaluate its safety and efficacy in human subjects.
In conclusion, 2,2-dimethyl-N-[2-(pyrimidin-5-yl)ethyl]propanamide (CAS No. 2034342-01-1) is a promising compound with diverse applications in pharmaceutical research. Its unique chemical structure and biological activity make it a valuable candidate for further development in areas such as anti-inflammatory therapy, antiviral treatment, and drug delivery systems. As research continues to advance, this compound may play a significant role in addressing unmet medical needs and improving patient outcomes.
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